Cas no 875310-91-1 (Bicyclo[3.2.1]octane-1,5-diamine, dihydrochloride)

• Product Name: Bicyclo[3.2.1]octane-1,5-diamine, dihydrochloride
• CAS No: 875310-91-1
• MF: C₈H₁₇ClN₂
• MW: 176.686980962753
• CID: 1905008
• Update Time: 2025-11-01

Bicyclo[3.2.1]octane-1,5-diamine, dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-1,5-diamine, dihydrochloride
• Bicyclo[3.2.1]octane-1,5-diamine, hydrochloride (1:2)

• Inchi： 1S/C8H16N2.ClH/c9-7-2-1-3-8(10,6-7)5-4-7;/h1-6,9-10H2;1H
• InChI Key： GWIWDKOKXLCWBQ-UHFFFAOYSA-N
• SMILES： NC12CCCC(N)(CC1)C2.Cl

Additional information on Bicyclo[3.2.1]octane-1,5-diamine, dihydrochloride

Comprehensive Overview of Bicyclo[3.2.1]octane-1,5-diamine, Dihydrochloride (CAS No. 875310-91-1)

Bicyclo[3.2.1]octane-1,5-diamine, dihydrochloride (CAS No. 875310-91-1) is a specialized bicyclic organic compound with significant applications in pharmaceutical research and material science. Its unique bicyclo[3.2.1]octane scaffold and diamine functionality make it a valuable building block for drug discovery, particularly in the design of novel therapeutics targeting neurological and metabolic disorders. The dihydrochloride salt form enhances its solubility and stability, facilitating its use in various experimental and industrial settings.

The compound's structural rigidity and chiral centers contribute to its versatility in asymmetric synthesis and catalysis. Researchers are increasingly exploring its potential in developing next-generation enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine. Recent studies highlight its utility in creating conformationally constrained peptides, a hot topic in biopharmaceutical development due to their improved metabolic stability and target specificity.

From a synthetic chemistry perspective, Bicyclo[3.2.1]octane-1,5-diamine derivatives have gained attention for their ability to mimic natural product frameworks while offering superior drug-like properties. This aligns with the growing demand for bioisosteres in medicinal chemistry - a frequently searched term in pharmaceutical databases. The dihydrochloride form (CAS 875310-91-1) specifically addresses formulation challenges common with amine-containing compounds, making it particularly valuable for preclinical development pipelines.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on rigorous quality control. The bicyclic core structure exhibits interesting conformational dynamics that are being studied through computational chemistry methods, another area of intense research interest as evidenced by rising searches for molecular modeling and drug design software.

In material science applications, the diamine functionality of this compound enables its use as a crosslinking agent for advanced polymers. This connects to current sustainability trends, where researchers seek high-performance materials with reduced environmental impact. The compound's thermal stability and ability to form hydrogen-bonded networks make it relevant for developing smart materials and coatings - topics frequently appearing in materials science literature and patent filings.

Safety and handling considerations for 875310-91-1 follow standard laboratory protocols for amine salts. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling, reflecting the broader scientific community's increased focus on laboratory safety standards - a subject of numerous recent industry webinars and training programs.

The commercial availability of Bicyclo[3.2.1]octane-1,5-diamine, dihydrochloride has expanded significantly in recent years, driven by growing demand from contract research organizations (CROs) and academic institutions. Suppliers now typically provide comprehensive analytical data sheets and certificates of analysis, addressing the pharmaceutical industry's need for transparent supply chain documentation - a key concern in current quality-by-design approaches to chemical sourcing.

Future research directions for this compound likely include exploration of its structure-activity relationships in various biological targets and further optimization of its synthetic routes for scale-up production. These aspects align with trending searches in chemical databases for process chemistry and green synthesis methodologies. The compound's unique architecture continues to inspire innovation across multiple disciplines, maintaining its relevance in cutting-edge chemical research.